Cas no 2096338-51-9 (2-(Bromoacetamido)phenylboronic acid pinacol ester)

• Product Name: 2-(Bromoacetamido)phenylboronic acid pinacol ester
• CAS No: 2096338-51-9
• MF: C₁₄H₁₉BBrNO₃
• MW: 340.020563364029
• MDL: MFCD18434470
• CID: 4638129
• Update Time: 2025-06-07

2-(Bromoacetamido)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(Bromoacetamido)phenylboronic acid pinacol ester
• 2-Bromo-N-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
• 2-bromo-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide

• MDL： MFCD18434470
• Inchi： 1S/C14H19BBrNO3/c1-13(2)14(3,4)20-15(19-13)10-7-5-6-8-11(10)17-12(18)9-16/h5-8H,9H2,1-4H3,(H,17,18)
• InChI Key： OXOVFHBKXUNIEM-UHFFFAOYSA-N
• SMILES： BrCC(NC1C=CC=CC=1B1OC(C)(C)C(C)(C)O1)=O

Computed Properties

• Exact Mass: 339.064
• Monoisotopic Mass: 339.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Additional information on 2-(Bromoacetamido)phenylboronic acid pinacol ester

Introduction to 2-(Bromoacetamido)phenylboronic acid pinacol ester (CAS No. 2096338-51-9)

2-(Bromoacetamido)phenylboronic acid pinacol ester, identified by its Chemical Abstracts Service (CAS) number 2096338-51-9, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of boronic acid derivatives, which are widely utilized in various biochemical applications. The presence of both a bromoacetamide functional group and a pinacol ester moiety imparts unique reactivity and stability, making it a valuable building block for constructing complex molecular architectures.

The bromoacetamido substituent on the phenyl ring introduces a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. This feature is particularly useful in medicinal chemistry, where such modifications can fine-tune the pharmacological properties of drug candidates. Additionally, the pinacol ester group enhances the solubility and stability of the boronic acid moiety, which is crucial for its application in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry.

In recent years, the demand for high-quality boronic acid derivatives has surged due to their pivotal role in drug discovery and material science. The 2-(Bromoacetamido)phenylboronic acid pinacol ester has been employed in several cutting-edge research projects aimed at developing novel therapeutics and advanced materials. For instance, its incorporation into peptidomimetics has shown promise in modulating enzyme activity and protein-protein interactions, contributing to advancements in targeted drug delivery systems.

One of the most compelling applications of this compound is in the synthesis of conjugated polymers and organic electronic materials. The boronic acid pinacol ester functionality allows for efficient polymerization via ring-opening metathesis polymerization (ROMP), leading to the formation of polymers with tailored optoelectronic properties. These polymers are finding utility in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors, where precise control over molecular architecture is essential for optimal performance.

The bromoacetamido group also facilitates further derivatization through amide bond formation, enabling the creation of bioconjugates with therapeutic potential. Researchers have leveraged this property to develop novel antibodies-drug conjugates (ADCs), where the boronic acid derivative serves as a linker between an antigen-binding moiety and a cytotoxic payload. Such conjugates exhibit high specificity and potency, making them attractive candidates for treating resistant cancers and inflammatory diseases.

From a synthetic chemistry perspective, 2-(Bromoacetamido)phenylboronic acid pinacol ester exemplifies the importance of multifunctional intermediates in streamlining complex synthetic routes. Its ability to participate in both cross-coupling reactions and nucleophilic substitutions makes it an indispensable tool for chemists working on drug discovery and material innovation. The compound’s stability under various reaction conditions further enhances its appeal, reducing the need for additional protecting group strategies that would otherwise complicate synthetic workflows.

Recent advances in computational chemistry have also highlighted the significance of this compound in rational drug design. Molecular modeling studies indicate that boronic acid derivatives can interact with biological targets through specific hydrogen bonding networks, offering insights into their binding mechanisms. This knowledge has been instrumental in designing next-generation inhibitors with improved pharmacokinetic profiles. Moreover, the pinacol ester functionality has been shown to enhance bioavailability upon oral administration, making it an attractive scaffold for oral therapeutics.

The industrial production of 2-(Bromoacetamido)phenylboronic acid pinacol ester has benefited from innovations in catalytic processes and green chemistry principles. Modern synthetic methods now allow for its efficient preparation with minimal waste generation, aligning with global sustainability goals. These advancements have not only reduced production costs but also improved scalability, ensuring that researchers worldwide have access to this critical intermediate.

Looking ahead, the future prospects for 2-(Bromoacetamido)phenylboronic acid pinacol ester are bright, with ongoing research exploring its potential applications in nanotechnology and regenerative medicine. Its unique structural features make it an ideal candidate for developing smart materials capable of responding to biological stimuli, such as pH changes or enzymatic activity. Such materials could revolutionize drug delivery systems by releasing therapeutic agents only at targeted sites within the body.

In conclusion,2-(Bromoacetamido)phenylboronic acid pinacol ester (CAS No. 2096338-51-9) is a multifaceted compound with far-reaching implications across pharmaceuticals and materials science. Its combination of reactivity and stability positions it as a cornerstone intermediate in modern synthetic chemistry, driving innovation in drug development and advanced material design. As research continues to uncover new applications for this versatile molecule,its importance is poised to grow even further.